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Compound of Interest

Compound Name: 2-Bromo-6-isopropylpyrazine

Cat. No.: B15361770 Get Quote

For researchers, scientists, and professionals in drug development, the acquisition of specific

chemical entities is a critical starting point for discovery. This in-depth technical guide focuses

on the procurement and potential synthesis of 2-Bromo-6-isopropylpyrazine, a heterocyclic

compound with potential applications in medicinal chemistry and materials science. Due to its

specific substitution pattern, this compound is not readily available from commercial suppliers,

necessitating a deeper look into custom synthesis options and procurement strategies for

related isomers.

Supplier Landscape and Purchasing Data
Direct searches for commercial suppliers of 2-Bromo-6-isopropylpyrazine (CAS No.

1086382-94-6) yield limited to no immediate results, indicating its status as a rare or custom-

synthesis chemical. However, the closely related isomer, 2-Bromo-5-isopropylpyrazine (CAS

No. 1086382-76-4), is commercially available and can serve as a reference for procurement

and potentially as a starting point for synthetic design. Below is a summary of supplier data for

this related compound.
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Supplier
Catalog
Number

Purity Quantity Price (USD)

CymitQuimica 1086382-76-4 Not Specified 100mg €314.00

250mg €492.00

1g €970.00

Abovchem AT289296 95% 100mg Inquire

250mg Inquire

1g Inquire

5g Inquire

Experimental Protocols: A Hypothesized Synthesis
Given the absence of a specific, published experimental protocol for the synthesis of 2-Bromo-
6-isopropylpyrazine, a plausible synthetic route can be conceptualized based on established

pyrazine chemistry. A common method for constructing substituted pyrazines involves the

condensation of a 1,2-dicarbonyl compound with a 1,2-diamine. For the target molecule, a

potential retrosynthetic analysis suggests starting from commercially available materials.

Hypothetical Synthesis of 2-Bromo-6-isopropylpyrazine:

A plausible approach would involve the synthesis of the key intermediate, 2-amino-3-

isopropylpyrazine, followed by a Sandmeyer-type reaction to introduce the bromine atom.

Step 1: Synthesis of 2-Amino-3-isopropylpyrazine

Reaction: Condensation of isobutyrylglyoxal (a 1,2-dicarbonyl) with aminomalononitrile.

Procedure:

Dissolve aminomalononitrile (1.0 eq) in a suitable solvent such as ethanol.

Add isobutyrylglyoxal (1.1 eq) dropwise to the solution at room temperature.
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Heat the reaction mixture to reflux for 2-4 hours, monitoring by TLC.

Upon completion, cool the reaction to room temperature and concentrate under reduced

pressure.

Purify the crude product by column chromatography on silica gel to yield 2-amino-3-

isopropylpyrazine.

Step 2: Bromination of 2-Amino-3-isopropylpyrazine

Reaction: Diazotization of the amino group followed by displacement with bromide

(Sandmeyer reaction).

Procedure:

Suspend 2-amino-3-isopropylpyrazine (1.0 eq) in an aqueous solution of hydrobromic acid

(HBr, 48%).

Cool the mixture to 0-5 °C in an ice bath.

Add a solution of sodium nitrite (NaNO₂, 1.1 eq) in water dropwise, maintaining the

temperature below 5 °C.

Stir the resulting diazonium salt solution at 0-5 °C for 30 minutes.

In a separate flask, prepare a solution of copper(I) bromide (CuBr, 1.2 eq) in HBr.

Slowly add the diazonium salt solution to the CuBr solution.

Allow the reaction to warm to room temperature and stir for 1-2 hours.

Extract the product with a suitable organic solvent (e.g., dichloromethane).

Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Purify the crude product by column chromatography or distillation to obtain 2-Bromo-6-
isopropylpyrazine.
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Mandatory Visualizations
To aid in the understanding of the procurement and synthesis processes, the following

diagrams have been generated.
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Caption: A logical workflow for procuring a rare chemical like 2-Bromo-6-isopropylpyrazine.
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To cite this document: BenchChem. [Navigating the Procurement and Synthesis of 2-Bromo-
6-isopropylpyrazine: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b15361770?utm_src=pdf-body-img
https://www.benchchem.com/product/b15361770?utm_src=pdf-body
https://www.benchchem.com/product/b15361770?utm_src=pdf-body-img
https://www.benchchem.com/product/b15361770#suppliers-and-purchasing-of-2-bromo-6-isopropylpyrazine
https://www.benchchem.com/product/b15361770#suppliers-and-purchasing-of-2-bromo-6-isopropylpyrazine
https://www.benchchem.com/product/b15361770#suppliers-and-purchasing-of-2-bromo-6-isopropylpyrazine
https://www.benchchem.com/product/b15361770#suppliers-and-purchasing-of-2-bromo-6-isopropylpyrazine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15361770?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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